Cas no 549542-87-2 (Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate)

• Product Name: Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate
• CAS No: 549542-87-2
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• MDL: MFCD01346299
• CID: 4715146
• Update Time: 2025-06-07

Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(cyanoacetyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate
• ethyl 2-(2-cyanoacetamido)-4-ethyl-5-methylthiophene-3-carboxylate
• BBL017061
• STK439925
• R4475
• ethyl 2-[(2-cyanoacetyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate
• Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate

• MDL： MFCD01346299
• Inchi： 1S/C13H16N2O3S/c1-4-9-8(3)19-12(15-10(16)6-7-14)11(9)13(17)18-5-2/h4-6H2,1-3H3,(H,15,16)
• InChI Key： WRVPWOZGVSJQSW-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(=C1C)CC)NC(CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 391
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate

Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate (CAS No. 549542-87-2): A Comprehensive Overview

Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate (CAS No. 549542-87-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate consists of a thiophene ring substituted with an ethyl group, a methyl group, and a carboxylate ester. The presence of the cyanoacetyl amine moiety adds to its complexity and functional versatility. This structure not only contributes to its stability but also enhances its reactivity and biological activity.

Recent studies have highlighted the pharmacological properties of Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, without significant cytotoxicity. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antimicrobial activity of Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate. Research has shown that it exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. Its mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential metabolic pathways. This dual-action approach makes it a valuable lead compound for developing new antibiotics to combat multidrug-resistant pathogens.

In addition to its therapeutic applications, Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate has been explored for its synthetic utility in organic chemistry. The compound serves as an excellent building block for the synthesis of more complex molecules, including those with potential pharmaceutical applications. Its reactivity and functional groups allow for a wide range of chemical transformations, making it a valuable intermediate in synthetic routes.

The synthesis of Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate typically involves several steps, starting from readily available starting materials. One common approach is the condensation of cyanoacetic acid with an appropriate thiophene derivative, followed by esterification to form the final product. The reaction conditions are carefully optimized to ensure high yields and purity, which are crucial for downstream applications.

From a safety perspective, Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate is generally considered safe when handled under appropriate laboratory conditions. However, like any chemical compound, it should be used with caution and proper safety measures should be followed to prevent exposure and ensure safe disposal.

In conclusion, Ethyl 2-(Cyanoacetyl)amino-4-ethyl-5-methylthiophene-3-carboxylate (CAS No. 549542-87-2) is a multifunctional compound with significant potential in various fields of chemistry and biology. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.